Ethyl 4-amino-3,5-dimethyl-1H-pyrrole-2-carboxylate

• IUPAC Name: ethyl 4-amino-3,5-dimethyl-1H-pyrrole-2-carboxylate
• InChI: InChI=1S/C9H14N2O2/c1-4-13-9(12)8-5(2)7(10)6(3)11-8/h11H,4,10H2,1-3H3
• InChI Key: DGFSEXWPQMIHGW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(C(=C(N1)C)N)C
• Molecular Formula: C9H14N2O2
• Molecular Weight: 182.22 g/mol

Description

Ethyl 4-amino-3,5-dimethyl-1H-pyrrole-2-carboxylate is an amine compound. It has a molecular weight of 182.21 and a molecular formula of C9H14N2O2. It is a derivative of pyrrole, which is a heterocyclic aromatic organic compound.

Synthesis Analysis

The synthesis of pyrrole derivatives often involves the Paal-Knorr pyrrole condensation, which is a reaction between 2,5-dimethoxytetrahydrofuran and various amines and sulfonamines in water. Another method involves the condensation of carboxylic acids with 2,4,4-trimethoxybutan-1-amine, followed by acid-mediated cyclization to form the pyrrole ring.

Molecular Structure Analysis

The molecular structure of Ethyl 4-amino-3,5-dimethyl-1H-pyrrole-2-carboxylate can be represented by the formula C9H14N2O2. The InChI code for a similar compound, Ethyl 3,5-dimethyl-4-ethyl-1H-pyrrole-2-carboxylate, is 1S/C11H17NO2/c1-5-9-7 (3)10 (12-8 (9)4)11 (13)14-6-2/h12H,5-6H2,1-4H3.

Chemical Reactions Analysis

Pyrrole derivatives, including Ethyl 4-amino-3,5-dimethyl-1H-pyrrole-2-carboxylate, can undergo a variety of chemical reactions. For instance, they can participate in the Paal-Knorr pyrrole condensation. They can also react with alkyl halides, sulfonyl chlorides, and benzoyl chloride to yield substituted pyrroles.

Physical And Chemical Properties Analysis

Ethyl 4-amino-3,5-dimethyl-1H-pyrrole-2-carboxylate is a solid at ambient temperature. Its boiling point is between 87-96 degrees Celsius. The compound has a molecular weight of 182.21 and a molecular formula of C9H14N2O2.

Safety and Hazards

While specific safety and hazard information for Ethyl 4-amino-3,5-dimethyl-1H-pyrrole-2-carboxylate is not available, similar compounds like Ethyl 3,5-dimethyl-4-ethyl-1H-pyrrole-2-carboxylate have been associated with certain hazards. They carry the GHS07 pictogram and have hazard statements H315, H319, and H335, indicating that they can cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

Given the wide range of biological activities associated with pyrrole derivatives, there is significant potential for future research into Ethyl 4-amino-3,5-dimethyl-1H-pyrrole-2-carboxylate. This could include further exploration of its synthesis, chemical properties, and potential applications in pharmaceuticals and other fields.